Cas no 98946-35-1 (1-(2,3'-bithiophen-5-yl)ethan-1-one)

• Product Name: 1-(2,3'-bithiophen-5-yl)ethan-1-one
• CAS No: 98946-35-1
• MF: C₁₀H₈OS₂
• MW: 208.299920082092
• MDL: MFCD06802030
• CID: 4779281
• PubChem ID: 4191645
• Update Time: 2025-06-09

1-(2,3'-bithiophen-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-thiophen-3-ylthiophen-2-yl)ethanone
• 1-([2,3'-bithiophen]-5-yl)ethan-1-one
• 1-(2,3'-bithiophen-5-yl)ethan-1-one

• MDL： MFCD06802030
• Inchi： 1S/C10H8OS2/c1-7(11)9-2-3-10(13-9)8-4-5-12-6-8/h2-6H,1H3
• InChI Key： NVGQAGJTHXJZEP-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 1-(2,3'-bithiophen-5-yl)ethan-1-one

Comprehensive Overview of 1-(2,3'-Bithiophen-5-yl)ethan-1-one (CAS No. 98946-35-1): Properties, Applications, and Industry Trends

1-(2,3'-Bithiophen-5-yl)ethan-1-one (CAS No. 98946-35-1) is a specialized organic compound featuring a bithiophene core linked to an acetyl functional group. This structure grants it unique electronic and chemical properties, making it valuable in materials science, pharmaceuticals, and agrochemical research. The compound’s conjugated system and electron-rich thiophene rings contribute to its versatility in applications such as organic semiconductors and photovoltaic materials.

In recent years, the demand for high-performance organic electronic materials has surged, driven by advancements in flexible electronics and sustainable energy solutions. Researchers are actively exploring 1-(2,3'-bithiophen-5-yl)ethan-1-one as a potential building block for organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Its ability to facilitate charge transport and tune bandgap properties aligns with the growing focus on green chemistry and renewable energy technologies.

The synthesis of CAS No. 98946-35-1 typically involves cross-coupling reactions or Friedel-Crafts acylation, methods widely discussed in academic literature. Optimizing these processes for scalability and cost-efficiency remains a key challenge, particularly for industrial adoption. Analytical techniques like NMR spectroscopy and HPLC are critical for verifying purity, as impurities can significantly impact performance in optoelectronic applications.

From an environmental perspective, the compound’s biodegradability and toxicity profile are under scrutiny, reflecting broader industry trends toward eco-friendly chemicals. Regulatory frameworks such as REACH and EPA guidelines emphasize safer alternatives, prompting innovations in green synthesis routes for derivatives of 1-(2,3'-bithiophen-5-yl)ethan-1-one.

Market analysts highlight the compound’s potential in next-generation sensors and biomedical imaging, where its fluorescence properties could be leveraged. Startups and academic labs are filing patents for novel uses, signaling competitive interest. For suppliers, ensuring batch-to-batch consistency and supply chain transparency is essential to meet the needs of high-tech industries.

In summary, 1-(2,3'-bithiophen-5-yl)ethan-1-one exemplifies the intersection of cutting-edge chemistry and industrial innovation. Its role in emerging technologies underscores the importance of molecular design in addressing global challenges like energy efficiency and sustainable manufacturing. Future research will likely focus on derivatization strategies and multifunctional composites, further expanding its utility.